Cas no 339105-17-8 ((E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE)

• Product Name: (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE
• CAS No: 339105-17-8
• MF: C₁₆H₁₆FNO₂S
• MW: 305.367146492004
• CID: 5264903
• Update Time: 2026-03-09

(E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE
• (E)-N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)ethene-1-sulfonamide
• (E)-N-[(4-fluorophenyl)methyl]-2-(4-methylphenyl)ethenesulfonamide
• MLS000755196
• HMS2653N16
• SMR000338073

• Inchi： 1S/C16H16FNO2S/c1-13-2-4-14(5-3-13)10-11-21(19,20)18-12-15-6-8-16(17)9-7-15/h2-11,18H,12H2,1H3/b11-10+
• InChI Key： KHRGPKQUWMNWBU-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NCC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 428
• XLogP3: 3.3
• Topological Polar Surface Area: 54.6

Additional information on (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE

Comprehensive Guide to (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE (CAS No. 339105-17-8)

(E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE (CAS No. 339105-17-8) is a specialized sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique vinyl sulfonamide core, combined with fluorobenzyl and methylphenyl substituents, making it a valuable candidate for drug discovery and medicinal chemistry applications. Researchers are increasingly interested in its structural properties, reactivity, and potential therapeutic benefits.

The molecular structure of (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE includes a sulfonamide group linked to a fluorinated aromatic ring, which enhances its binding affinity to biological targets. The presence of the E-configuration (trans) in the double bond ensures stability and specific interactions in molecular docking studies. This compound is often explored in the context of enzyme inhibition, protein-protein interaction modulation, and small-molecule drug development.

One of the key applications of CAS No. 339105-17-8 is in the study of kinase inhibitors, a hot topic in cancer research. Kinases play a crucial role in cell signaling, and their dysregulation is associated with various diseases. The fluorobenzyl moiety in this compound can improve pharmacokinetic properties, such as metabolic stability and membrane permeability, making it a promising scaffold for targeted therapies.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug design. Researchers frequently search for "sulfonamide derivatives in drug discovery" or "fluorinated aromatic compounds in medicinal chemistry," highlighting the relevance of (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE in contemporary scientific inquiries. Its potential as a bioactive molecule is further supported by its compatibility with high-throughput screening (HTS) assays.

From a synthetic chemistry perspective, CAS No. 339105-17-8 can be prepared via Pd-catalyzed cross-coupling reactions or Michael addition strategies. The vinyl sulfonamide group is particularly reactive, allowing for further functionalization to optimize biological activity. This adaptability makes it a favorite among chemists working on structure-activity relationship (SAR) studies.

The compound's physicochemical properties, such as its logP value and hydrogen bonding capacity, are critical for its absorption and distribution in biological systems. Computational modeling studies often use (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE to predict drug-likeness and optimize lead compounds. Searches like "computational ADME prediction for sulfonamides" reflect the growing interest in this area.

Beyond pharmaceuticals, 339105-17-8 has potential applications in material science, particularly in the development of fluorescent probes or polymeric sensors. The fluorobenzyl group can enhance photostability, making it useful in imaging technologies. This interdisciplinary appeal aligns with trends in "multifunctional organic compounds" research.

Quality control and analytical characterization of (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE rely on techniques such as HPLC, NMR, and mass spectrometry. Purity standards are essential for reproducible research, driving queries like "analytical methods for sulfonamide purity." Suppliers often provide certificates of analysis (CoA) to ensure compliance with research-grade specifications.

In summary, (E)-N-(4-FLUOROBENZYL)-2-(4-METHYLPHENYL)-1-ETHENESULFONAMIDE (CAS No. 339105-17-8) is a multifaceted compound with broad relevance in drug development, chemical biology, and material science. Its unique structure and modifiable functional groups position it as a key player in addressing current challenges in precision medicine and smart materials. As research progresses, this compound is likely to gain further attention in both academic and industrial settings.